Cas no 116324-66-4 (3,6-Dimethoxy-2-methylbenzoic acid)
116324-66-4 structure
Product Name:3,6-Dimethoxy-2-methylbenzoic acid
CAS No:116324-66-4
MF:C10H12O4
MW:196.199883460999
CID:1039698
Update Time:2023-10-30
3,6-Dimethoxy-2-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Dimethoxy-2-methylbenzoic acid
- benzoic acid, 2-amino-3,6-dimethoxy-, methyl ester
- LogP
- methyl 2-amino-3,6-dimethoxybenzoate
- AKOS004907079
- 116324-66-4
- LKDLTVNSBUNBAP-UHFFFAOYSA-N
- 3,6-Dimethoxy-2-methylbenzoicacid
- SCHEMBL11906262
- CS-0415954
-
- MDL: MFCD01194282
- Inchi: 1S/C10H12O4/c1-6-7(13-2)4-5-8(14-3)9(6)10(11)12/h4-5H,1-3H3,(H,11,12)
- InChI Key: LKDLTVNSBUNBAP-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(C(C(=O)O)=C1C)OC
Computed Properties
- Exact Mass: 211.08449
- Monoisotopic Mass: 196.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.189
- Boiling Point: 344.1°C at 760 mmHg
- Flash Point: 167.1°C
- Refractive Index: 1.538
- PSA: 70.78
3,6-Dimethoxy-2-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019097635-250mg |
3,6-Dimethoxy-2-methylbenzoic acid |
116324-66-4 | 95% | 250mg |
$215.82 | 2023-09-04 | |
| Alichem | A019097635-1g |
3,6-Dimethoxy-2-methylbenzoic acid |
116324-66-4 | 95% | 1g |
$480.15 | 2023-09-04 | |
| Alichem | A019097635-5g |
3,6-Dimethoxy-2-methylbenzoic acid |
116324-66-4 | 95% | 5g |
$1783.96 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1486624-100mg |
3,6-Dimethoxy-2-methylbenzoic acid |
116324-66-4 | 97+% | 100mg |
¥739.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1486624-250mg |
3,6-Dimethoxy-2-methylbenzoic acid |
116324-66-4 | 97+% | 250mg |
¥1243.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1486624-1g |
3,6-Dimethoxy-2-methylbenzoic acid |
116324-66-4 | 97+% | 1g |
¥3906.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1486624-5g |
3,6-Dimethoxy-2-methylbenzoic acid |
116324-66-4 | 97+% | 5g |
¥10936.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1486624-10g |
3,6-Dimethoxy-2-methylbenzoic acid |
116324-66-4 | 97+% | 10g |
¥19530.00 | 2024-08-09 | |
| Crysdot LLC | CD12177120-1g |
3,6-Dimethoxy-2-methylbenzoic acid |
116324-66-4 | 95+% | 1g |
$455 | 2024-07-23 |
3,6-Dimethoxy-2-methylbenzoic acid Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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